Cas no 13322-90-2 (3,4,6-Tri-O-benzoyl-D-glucal)

• Product Name: 3,4,6-Tri-O-benzoyl-D-glucal
• CAS No: 13322-90-2
• MF: C₂₇H₂₂O₇
• MW: 458.459388256073
• CID: 1003655
• Update Time: 2025-10-28

3,4,6-Tri-O-benzoyl-D-glucal Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Tri-O-benzoyl-D-glucal
• 1,5-anhydro-3,4,6-tri-O-benzoyl-2-deoxy-D-arabino-hex-1-enitol
• 3,4,6-tri-O-benzyol-D-glucal
• tri-O-benzoyl-D-glucal
• glycal-tribenzoate
• (2ξ)-2,6-Anhydro-1,3,4-tri-O-benzoyl-5-deoxy-3,4-di-C-methyl-D-th reo-hex-5-enitol
• 1,5-anhydro-3,4,6-tri-O-benzoyl-2-deoxy-D-lyxo-hex-1-enitol
• 3,4,6-Tri-O-benzoyl-1,2-dideoxy-D-lyxo-hex-1-enopyranose
• 3,4,6-tri-O-benzoyl-D-galactal
• 3,4,6-tri-O-benzyol-D-galactal
• 466700_ALDRICH
• FT-0639222
• I01-17056
• SureCN4
• Tri-O-benzoyl-D-galactal

• Inchi： 1S/C27H22O7/c28-25(19-10-4-1-5-11-19)32-18-23-24(34-27(30)21-14-8-3-9-15-21)22(16-17-31-23)33-26(29)20-12-6-2-7-13-20/h1-17,22-24H,18H2/t22-,23-,24+/m1/s1
• InChI Key： OZFFEFRJEYIEGH-SMIHKQSGSA-N
• SMILES： O1C=C[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10

3,4,6-Tri-O-benzoyl-D-glucal Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3,4,6-Tri-O-benzoyl-D-glucal

3,4,6-Tri-O-benzoyl-D-glucal (CAS No. 13322-90-2): A Comprehensive Overview

3,4,6-Tri-O-benzoyl-D-glucal, also known by its CAS registry number 13322-90-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of D-glucal, a rare aldonic acid with a unique stereochemical configuration. The introduction of three benzoyl groups at the 3, 4, and 6 positions of the glucal backbone imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3,4,6-Tri-O-benzoyl-D-glucal involves a multi-step process that typically begins with the isolation of D-glucal from natural sources or its chemical synthesis. The subsequent benzoylation reaction is carefully controlled to ensure regioselectivity and stereochemical integrity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of 3,4,6-Tri-O-benzoyl-D-glucal lies in its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel glycosides with potential anti-inflammatory and antioxidant properties. A study published in *Nature Communications* demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in drug discovery.

In addition to its pharmacological applications, 3,4,6-Tri-O-benzoyl-D-glucal has found utility in materials science. Its rigid structure and aromatic substituents make it an ideal candidate for use in supramolecular chemistry and self-assembling systems. Recent experiments have shown that this compound can form stable nanofibers under specific conditions, which could be exploited for applications in drug delivery systems and tissue engineering.

The structural uniqueness of 3,4,6-Tri-O-benzoyl-D-glucal also makes it a valuable tool in analytical chemistry. Its distinct UV-vis absorption spectrum and fluorescence properties have been leveraged for the development of novel sensors for metal ions and small organic molecules. A team at Stanford University reported the use of this compound as a sensing platform for detecting trace amounts of mercury ions in aqueous solutions.

From an environmental perspective, the biodegradability and toxicity profiles of 3,4,6-Tri-O-benzoyl-D-glucal are critical considerations. Preliminary studies indicate that this compound exhibits low toxicity towards mammalian cells while being readily biodegradable under aerobic conditions. These attributes make it a safer alternative to traditional synthetic compounds in various industrial processes.

In conclusion, 3,4,6-Tri-O-benzoyl-D-glucal (CAS No. 13322-90-2) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new functionalities and uses for this compound, its significance in both academic and industrial settings is expected to grow further.